Cas no 1249833-64-4 (2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol)

• Product Name: 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol
• CAS No: 1249833-64-4
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5158068
• PubChem ID: 61463720
• Update Time: 2026-03-04

2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol
• 2-((3-Methylpentan-2-yl)amino)cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-4-9(2)10(3)13-11-7-5-6-8-12(11)14/h9-14H,4-8H2,1-3H3
• InChI Key： JCLVWJRVXOQGIT-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol

Recent Advances in the Study of 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol (CAS: 1249833-64-4)

The compound 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol (CAS: 1249833-64-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanol backbone and branched alkylamine substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the synthetic pathways for 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient and scalable synthesis route, highlighting the use of asymmetric catalysis to achieve high enantiomeric purity. This advancement is critical for ensuring the reproducibility and quality of the compound in preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol exhibits notable activity as a modulator of certain neurotransmitter receptors. Specifically, it has been shown to interact with GABA_A receptors, suggesting potential applications in the treatment of anxiety disorders and epilepsy. In vitro and in vivo studies have demonstrated its ability to enhance GABAergic transmission, which could explain its anxiolytic and anticonvulsant effects.

Further research has explored the compound's pharmacokinetic profile. A recent pharmacokinetic study in rodents indicated that 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol has favorable bioavailability and a half-life suitable for once-daily dosing. These findings are encouraging for its development as an oral therapeutic agent. However, additional studies are needed to assess its metabolic stability and potential drug-drug interactions in humans.

In addition to its central nervous system (CNS) effects, preliminary data suggest that 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol may have anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that the compound inhibits the production of pro-inflammatory cytokines in macrophages, pointing to its potential use in inflammatory diseases. This dual activity—targeting both CNS and inflammatory pathways—makes it a particularly interesting candidate for further investigation.

Despite these promising findings, challenges remain in the development of 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol as a therapeutic agent. Issues such as optimizing its selectivity for specific receptor subtypes and minimizing off-target effects need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to refine its pharmacological profile and the development of prodrug formulations to enhance its delivery.

In conclusion, 2-[(3-Methylpentan-2-yl)amino]cyclohexan-1-ol (CAS: 1249833-64-4) represents a promising compound with multifaceted therapeutic potential. Recent advances in its synthesis, pharmacology, and pharmacokinetics underscore its viability as a lead candidate for drug development. Continued research will be essential to fully elucidate its mechanisms of action and translate these findings into clinical applications.